Cas no 56894-94-1 (5-methoxynaphthalene-2-carbaldehyde)

• Product Name: 5-methoxynaphthalene-2-carbaldehyde
• CAS No: 56894-94-1
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD17012319
• CID: 946090
• PubChem ID: 15690970
• Update Time: 2025-06-12

5-methoxynaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde,5-methoxy-(9CI)
• 5-Methoxy-2-naphthaldehyde
• DB-083735
• 5-Methoxynaphthalene-2-carbaldehyde
• EN300-248297
• GRSJJQKJOXOGJA-UHFFFAOYSA-N
• DTXSID80576935
• 2-Naphthalenecarboxaldehyde, 5-methoxy-
• 5-Methoxynaphthalene-2-aldehyde
• SCHEMBL11810667
• 56894-94-1
• Z1255405539
• 5-methoxynaphthalene-2-carbaldehyde

• MDL： MFCD17012319
• Inchi： 1S/C12H10O2/c1-14-12-4-2-3-10-7-9(8-13)5-6-11(10)12/h2-8H,1H3
• InChI Key： GRSJJQKJOXOGJA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C2C=C(C=O)C=CC2=1

Computed Properties

• Exact Mass: 186.068079557g/mol
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-methoxynaphthalene-2-carbaldehyde

Recent Advances in the Study of 5-Methoxynaphthalene-2-carbaldehyde (CAS: 56894-94-1) in Chemical Biology and Pharmaceutical Research

5-Methoxynaphthalene-2-carbaldehyde (CAS: 56894-94-1) is a naphthalene derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 5-methoxynaphthalene-2-carbaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting the NF-κB signaling pathway. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In the field of oncology, 5-methoxynaphthalene-2-carbaldehyde has been explored for its ability to modulate the activity of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel HDAC inhibitors incorporating the 5-methoxynaphthalene-2-carbaldehyde scaffold. These inhibitors showed promising anticancer activity against several cancer cell lines, with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to chelate zinc ions in the active site of HDACs, thereby inhibiting their enzymatic function.

Beyond its pharmaceutical applications, 5-methoxynaphthalene-2-carbaldehyde has also found use in material science. A 2023 publication in ACS Applied Materials & Interfaces described its incorporation into organic semiconductors for optoelectronic devices. The compound's unique electronic properties, stemming from its conjugated naphthalene core and electron-donating methoxy group, make it a promising candidate for developing new organic light-emitting diodes (OLEDs) and photovoltaic cells. The study reported enhanced device performance compared to traditional materials, opening new avenues for sustainable energy technologies.

Despite these advancements, challenges remain in the large-scale production and application of 5-methoxynaphthalene-2-carbaldehyde. Recent research has focused on developing more efficient synthetic routes to this compound, with a 2023 paper in Organic Process Research & Development presenting a green chemistry approach using catalytic oxidation methods. This method not only improved yield and purity but also reduced environmental impact compared to traditional synthesis protocols.

In conclusion, 5-methoxynaphthalene-2-carbaldehyde (CAS: 56894-94-1) continues to be a compound of significant interest in multiple research domains. Its diverse applications in drug discovery, material science, and green chemistry underscore its importance as a versatile chemical building block. Future research directions may include further exploration of its biological targets, optimization of its derivatives for enhanced therapeutic efficacy, and expansion of its applications in advanced materials. The compound's unique structural features and broad utility ensure its continued relevance in chemical biology and pharmaceutical research.